Cas no 3081-61-6 (L-Theanine)

• Product Name: L-Theanine
• CAS No: 3081-61-6
• MF: C₇H₁₄N₂O₃
• MW: 174.1977
• MDL: MFCD00059653
• CID: 43786
• PubChem ID: 87576768
• Update Time: 2025-08-18

L-Theanine Chemical and Physical Properties

Names and Identifiers

• (S)-2-Amino-5-(ethylamino)-5-oxopentanoic acid
• 2-Amino-4-(ethylcarbamoyl)butanoic acid
• ETHYL-L-GLUTAMINE
• H-GLN(ET)-OH
• H-GLU(NHET)-OH
• L-GAMMA-GLUTAMYLETHYLAMIDE
• L-GLUTAMIC ACID GAMMA-(ETHYLAMIDE)
• L-GLUTAMIC ACID G-(ETHYLAMIDE)
• L-THEANINE
• n-ethyl-l-glutamine
• THEANINE, L-
• theanine
• L-Glutamic acid γ-(ethylamide)
• Nγ-Ethyl-L-glutamine
• N5-Ethyl-L-glutamine
• Ng-Ethyl-L-Glutamine
• L-glutamic acid-γ-monoethylamide
• SUNTHEANINE
• L-Theamine
• Hydroxocobalamin Sulphate
• L-Theanine (Ngamma-ethyl-L-glutamine)
• THEANINE, L-(P) PrintBack
• THEANINE, L-(RG)
• L-γ-Glutamylethylamide
• N(5)-ethyl-L-glutamine
• N'-Ethyl-L-glutamine
• N-γ-Ethyl-L-glutamine
• THEANINE,L
• TriMellitic acid
• Theanin
• N-gamma-Ethyl-L-glutamine
• (2S)-2-amino-5-(ethylamino)-5-oxopentanoic acid
• L-Glutamic acid ?-(ethylamide)
• 8021PR16QO
• n-ethylglutamine
• (+)-Theanine
• N?-Ethyl-L-glutamine
• N-?-
• L-Glutamic Acid γ-ethyl amide
• N-Ethyl L-glutamine
• SY006013
• L-Theanin
• (2S)-2-azaniumyl-5-(ethylamino)-5-oxopentanoate
• SCHEMBL290430
• EN300-7810342
• 34271-54-0
• FT-0628022
• SY250932
• CHEMBL4303298
• DL-Theanine (H-DL-Gln(Et)-OH)
• AKOS006230087
• FT-0695774
• NCGC00095702-01
• DL-Theanine
• AM82647
• AC9268
• FT-0656318
• L-Glutamic Acid gamma-ethyl amide;Ngamma-Ethyl-L-glutamine
• A822145
• MFCD00059653
• NSC21308
• 2-Amino-5-(ethylamino)-5-oxopentanoicacid
• MFCD08460601
• DTXSID20863098
• AC-23977
• 2-amino-5-(ethylamino)-5-oxopentanoic acid
• LS-13325
• L-Theanine

• MDL： MFCD00059653
• Inchi： 1S/C7H14N2O3/c1-2-9-6(10)4-3-5(8)7(11)12/h5H,2-4,8H2,1H3,(H,9,10)(H,11,12)/t5-/m0/s1
• InChI Key： DATAGRPVKZEWHA-YFKPBYRVSA-N
• SMILES： O=C(CC[C@@H](C(=O)O)N)NCC
• BRN： 1725586

Computed Properties

• Exact Mass: 174.10000
• Monoisotopic Mass: 174.10044231 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: -3.6
• Topological Polar Surface Area: 92.4
• Molecular Weight: 174.20

Experimental Properties

• Color/Form: Powder
• Density: 1.1710
• Melting Point: 206-219°C
• Boiling Point: 430.2°C at 760 mmHg
• Flash Point: 212.1℃
• Refractive Index: 8 ° (C=5, H2O)
• Solubility: Soluble in 2.6 parts water at 0 °C; soluble in 1.8 parts water at 100 °C
• Water Partition Coefficient: almost transparency
• PSA: 92.42000
• LogP: 0.40580
• Odor: None (no odor)
• Specific Rotation: +7° to +9° (c=5, H2O)
• Solubility: Soluble in water, insoluble in ethanol, ether.
• Vapor Pressure: 5.0X10-8 mm Hg at 25 °C (est)

L-Theanine Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H317
• Warning Statement： P280
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： R43
• Safety Instruction： S28-S36/37
• Hazardous Material Identification：
• Storage Condition：2-8°C
• Safety Term：S28;S36/37
• Risk Phrases：R43

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Glutamine and derivatives
• Solvents and Organic Chemicals Organic Compounds Acids/Esters